Cas no 1259370-99-4 (N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide)

• Product Name: N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide
• CAS No: 1259370-99-4
• MF: C₁₈H₁₃ClN₂O₂
• MW: 324.761023283005
• CID: 6151667
• PubChem ID: 5339086
• Update Time: 2025-05-20

N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide
• BIM-0019394.P001
• 1259370-99-4
• (E)-N'-((5-(4-chlorophenyl)furan-2-yl)methylene)benzohydrazide
• N-[(E)-[5-(4-chlorophenyl)-2-furyl]methyleneamino]benzamide
• CHEMBL1779635
• CCG-7529
• N'-{(E)-[5-(4-chlorophenyl)-2-furyl]methylidene}benzohydrazide
• F0095-1901
• AKOS000523677
• N'-[(1E)-[5-(4-CHLOROPHENYL)FURAN-2-YL]METHYLIDENE]BENZOHYDRAZIDE
• SCHEMBL6721169
• N'-{(E)-[5-(4-chlorophenyl)furan-2-yl]methylidene}benzohydrazide
• N-[(E)-[5-(4-chlorophenyl)furan-2-yl]methylideneamino]benzamide

• Inchi： 1S/C18H13ClN2O2/c19-15-8-6-13(7-9-15)17-11-10-16(23-17)12-20-21-18(22)14-4-2-1-3-5-14/h1-12H,(H,21,22)/b20-12+
• InChI Key： CKRWIDNDRVJEGD-UDWIEESQSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(/C=N/NC(C2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 324.0665554g/mol
• Monoisotopic Mass: 324.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.6Ų

Additional information on N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide

N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide: A Comprehensive Overview

The compound N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide with CAS No. 1259370-99-4 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its promising properties, particularly in the context of anti-inflammatory and antioxidant activities, making it a subject of interest for researchers worldwide.

The chemical structure of N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide is characterized by a benzohydrazide moiety conjugated with a furan ring substituted at the 5-position with a 4-chlorophenyl group. This configuration imparts the compound with distinctive electronic and steric properties, which are crucial for its biological activity. The presence of the furan ring, a heterocyclic aromatic structure, contributes to the compound's stability and reactivity, while the 4-chlorophenyl substituent introduces additional electronic effects that enhance its pharmacokinetic profile.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide. Researchers have employed various strategies, including condensation reactions and coupling techniques, to optimize the synthesis process. These methods not only improve yield but also ensure the purity and structural integrity of the final product. The use of microwave-assisted synthesis has been particularly promising, as it significantly reduces reaction time while maintaining high-quality results.

From a pharmacological perspective, N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide has demonstrated remarkable anti-inflammatory properties. Studies conducted in vitro have shown that this compound effectively inhibits pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory diseases. Additionally, its antioxidant activity has been validated through assays measuring radical scavenging capacity, suggesting potential applications in combating oxidative stress-related disorders.

The therapeutic potential of N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide extends beyond inflammation and oxidative stress. Preclinical studies indicate that this compound may also exhibit anticancer activity by inducing apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and survival.

In terms of bioavailability, N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide has shown favorable pharmacokinetic profiles in animal models. Its ability to permeate cellular membranes efficiently suggests that it could be developed into an orally available drug with good absorption characteristics. However, further studies are required to evaluate its long-term safety and efficacy in human subjects.

Looking ahead, the development of N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide into a clinically relevant drug will depend on several factors, including its scalability for large-scale production and its compatibility with existing drug delivery systems. Researchers are actively exploring novel formulations to enhance its stability and bioavailability further.

In conclusion, N'-(1E)-5-(4-chlorophenyl)furan-2-ylmethylidenebenzohydrazide (CAS No. 1259370-99-4) represents a promising candidate in the quest for innovative therapeutic agents. With its unique chemical structure, robust synthetic methods, and diverse biological activities, this compound holds significant potential for addressing unmet medical needs across various disease areas.